Cas no 20804-28-8 (Benzenesulfonic acid,4-amino-3,5-difluoro-)

• Product Name: Benzenesulfonic acid,4-amino-3,5-difluoro-
• CAS No: 20804-28-8
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 241608
• PubChem ID: 130017994
• Update Time: 2025-05-23

Benzenesulfonic acid,4-amino-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Sulfanilicacid, 3,5-difluoro- (8CI)
• Benzenesulfonic acid,4-amino-3,5-difluoro-
• EN300-6496676
• 4-amino-3,5-difluorobenzene-1-sulfonic acid
• 20804-28-8

• Inchi： 1S/C6H5F2NO3S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2H,9H2,(H,10,11,12)
• InChI Key： NWPLKFSUZUCZOD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)F)N)F)(=O)(=O)O

Computed Properties

• Exact Mass: 208.99585
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39

Additional information on Benzenesulfonic acid,4-amino-3,5-difluoro-

Benzenesulfonic acid,4-amino-3,5-difluoro- (CAS No. 20804-28-8): A Comprehensive Overview

Benzenesulfonic acid,4-amino-3,5-difluoro-, identified by its Chemical Abstracts Service number (CAS No. 20804-28-8), is a fluorinated aromatic sulfonate derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Benzenesulfonic acid,4-amino-3,5-difluoro- consists of a benzene ring substituted with an amino group at the 4-position and two fluorine atoms at the 3 and 5 positions, respectively. This specific arrangement imparts distinct chemical properties to the compound, making it a valuable intermediate in synthetic chemistry. The presence of both fluorine atoms and an amino group enhances its reactivity, allowing for further functionalization and modification to suit various synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. Benzenesulfonic acid,4-amino-3,5-difluoro- exemplifies this trend, as its fluorinated structure contributes to better pharmacokinetic profiles. Researchers have been exploring its potential as a building block for more complex molecules, particularly in the synthesis of kinase inhibitors and other targeted therapies.

One of the most compelling aspects of Benzenesulfonic acid,4-amino-3,5-difluoro- is its role in medicinal chemistry. The combination of an amino group and fluorine substituents provides multiple sites for interaction with biological targets. This has led to several studies investigating its derivatives as potential candidates for treating various diseases, including cancer and inflammatory disorders. The amino group can form hydrogen bonds with biological molecules, while the fluorine atoms can modulate receptor binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Benzenesulfonic acid,4-amino-3,5-difluoro- derivatives with high accuracy. These simulations have been instrumental in designing more effective drug candidates by optimizing the placement of functional groups around the benzene core. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The synthesis of Benzenesulfonic acid,4-amino-3,5-difluoro- involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high electronegativity and reactivity. However, recent developments in fluorination techniques have made it possible to achieve selective fluorination with greater precision. These advancements have not only improved the synthesis of Benzenesulfonic acid,4-amino-3,5-difluoro- but also opened new avenues for synthesizing other fluorinated aromatic compounds.

The applications of Benzenesulfonic acid,4-amino-3,5-difluoro- extend beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and liquid crystal displays (LCDs). The presence of fluorine atoms enhances the electron-withdrawing effect on the benzene ring, which can be exploited to design materials with specific optoelectronic characteristics.

In conclusion, Benzenesulfonic acid,4-amino-3,5-difluoro- (CAS No. 20804-28-8) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.